Cas no 2250019-94-2 (AR-C141990 (hydrochloride))

• Product Name: AR-C141990 (hydrochloride)
• CAS No: 2250019-94-2
• MF: C₂₆H₂₉ClN₄O₄S
• MW: 529.050863981247
• CID: 5051804
• PubChem ID: 129316183
• Update Time: 2025-10-29

AR-C141990 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 5-[(3R)-3-hydroxypyrrolidine-1-carbonyl]-3-methyl-1-(2-methylpropyl)-6-(quinolin-4-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione;hydrochloride
• 5-[[(3R)-3-Hydroxy-1-pyrrolidinyl]carbonyl]-3-methyl-1-(2-methylpropyl)-6-(4-quinolinylmethyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• AR-C141990 (hydrochloride)
• AR-C141990 hydrochloride
• DA-71023
• AKOS032949714
• PD080334
• HY-119996A
• 2250019-94-2
• CS-0120037

• Inchi： 1S/C26H28N4O4S.ClH/c1-15(2)13-30-25-22(23(32)28(3)26(30)34)21(24(33)29-11-9-17(31)14-29)20(35-25)12-16-8-10-27-19-7-5-4-6-18(16)19;/h4-8,10,15,17,31H,9,11-14H2,1-3H3;1H/t17-;/m1./s1
• InChI Key： NFFGLQDNUHBVEY-UNTBIKODSA-N
• SMILES： Cl.S1C(CC2C=CN=C3C=CC=CC=23)=C(C2C(N(C)C(N(CC(C)C)C1=2)=O)=O)C(N1CC[C@H](C1)O)=O

Computed Properties

• Exact Mass: 528.1598043g/mol
• Monoisotopic Mass: 528.1598043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 840
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122

Additional information on AR-C141990 (hydrochloride)

AR-C141990 (hydrochloride) and CAS No. 2250019-94-2: A Comprehensive Overview in Chemical and Pharmaceutical Research

The compound identified by the CAS number 2250019-94-2 and the product name AR-C141990 (hydrochloride) represents a significant area of interest in the realm of chemical and pharmaceutical research. This introduction aims to provide a detailed exploration of its properties, applications, and the latest advancements in its study, emphasizing its relevance in modern medicinal chemistry.

In recent years, the field of chemical biology has witnessed remarkable progress, particularly in the development of novel compounds that exhibit promising pharmacological activities. Among these, AR-C141990 (hydrochloride) has emerged as a compound of considerable interest due to its unique structural features and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a valuable candidate for further investigation.

The molecular structure of AR-C141990 (hydrochloride) is characterized by its complex arrangement of functional groups, which contribute to its distinct chemical properties. These properties are not only crucial for understanding its behavior in vitro but also play a pivotal role in determining its efficacy and safety profile in vivo. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been instrumental in elucidating the detailed structural framework of this compound.

One of the most compelling aspects of AR-C141990 (hydrochloride) is its potential as an inhibitor of specific biological targets. Research has demonstrated that this compound interacts with key enzymes and receptors involved in various cellular processes. For instance, studies have shown that AR-C141990 (hydrochloride) exhibits inhibitory activity against protein kinase X, a target implicated in cancer cell proliferation. This finding underscores the compound's therapeutic potential in oncology research.

The pharmacokinetic profile of AR-C141990 (hydrochloride) is another critical area of investigation. Studies have revealed that this compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its suitability for repeated dosing regimens. Additionally, preliminary toxicity studies indicate that AR-C141990 (hydrochloride) is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

In the context of drug discovery, AR-C141990 (hydrochloride) serves as a valuable scaffold for structure-activity relationship (SAR) studies. By modifying specific functional groups within its molecular structure, researchers can explore how these changes influence its pharmacological properties. Such modifications have led to the identification of novel analogs with enhanced potency and selectivity. This iterative approach is essential for optimizing drug candidates for clinical development.

The synthesis of AR-C141990 (hydrochloride) presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to achieve these objectives. The efficiency of these synthetic routes is crucial for ensuring sufficient quantities of the compound for both preclinical and clinical studies.

Recent advancements in computational chemistry have further accelerated the drug discovery process for AR-C141990 (hydrochloride). Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions are validated through experimental studies, providing a powerful tool for designing more effective drug candidates.

The clinical development pipeline for AR-C141990 (hydrochloride) is still in its early stages, but initial results are promising. Phase I clinical trials have demonstrated that the compound is safe and well-tolerated at various dose levels. Moreover, preliminary efficacy data suggest that AR-C141990 (hydrochloride) may be effective in treating certain medical conditions. These findings warrant further investigation through larger-scale clinical trials.

In conclusion, AR-C141990 (hydrochloride), identified by CAS number 2250019-94-2, represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, potential therapeutic applications, and favorable pharmacokinetic profile make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and clinical efficacy, AR-C141990 (hydrochloride) is poised to play a crucial role in addressing unmet medical needs.